
A Technical Guide to the Physical Properties of
2-Fluoroethyl fluoroacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoroethyl fluoroacetate

Cat. No.: B15290528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Fluoroethyl fluoroacetate (CAS Number: 459-99-4). The information is compiled for

professionals in research and development who require accurate data for modeling, synthesis,

and formulation. This document summarizes available quantitative data, outlines detailed

experimental protocols for property determination, and includes a workflow diagram for physical

property analysis.

Core Physical Properties
2-Fluoroethyl fluoroacetate is an organic compound with the chemical formula C₄H₆F₂O₂.[1]

It is characterized as a colorless liquid with a distinctive odor and is known for its moderate

volatility and solubility in organic solvents.[2] The presence of two fluorine atoms in the

molecule significantly influences its chemical reactivity and physical characteristics.

Quantitative Data Summary
The following tables summarize the available quantitative data for 2-Fluoroethyl
fluoroacetate. It is critical to note that experimentally verified data for this specific compound is

limited in publicly accessible literature. Many databases provide data for its isomer, ethyl

fluoroacetate (CAS 459-72-3), and care must be taken to avoid confusion. The data presented

here is specific to 2-Fluoroethyl fluoroacetate, with calculated or estimated values clearly

indicated.
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Identifier Value Source

Molecular Formula C₄H₆F₂O₂ LookChem

Molecular Weight 124.09 g/mol PubChem[3]

CAS Number 459-99-4 LookChem

Canonical SMILES C(CF)OC(=O)CF LookChem[1]

Table 1: General Identifiers for 2-Fluoroethyl fluoroacetate

Property Value Notes Source

Boiling Point 147.79 °C Rough estimate LookChem

Density 1.1926 g/cm³ Estimate LookChem

Melting Point < 25 °C

Inferred from liquid

state at standard

conditions

Wikipedia[4]

Refractive Index Not available - -

Solubility
Soluble in organic

solvents
Qualitative CymitQuimica[2]

Table 2: Physical Properties of 2-Fluoroethyl fluoroacetate

Experimental Protocols for Physical Property
Determination
The following are detailed, generalized methodologies for the experimental determination of the

key physical properties of liquid organic compounds like 2-Fluoroethyl fluoroacetate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is simple distillation.
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Apparatus:

Round-bottom flask

Heating mantle

Distillation head

Thermometer (calibrated)

Condenser

Receiving flask

Boiling chips

Procedure:

Place a small volume of 2-Fluoroethyl fluoroacetate into the round-bottom flask, along with

a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor that

is distilling.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.

Determination of Density
Density, the mass per unit volume, can be accurately measured using a pycnometer.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20°C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and record its mass (m₂).

Empty and dry the pycnometer, then fill it with 2-Fluoroethyl fluoroacetate.

Repeat the thermal equilibration in the water bath.

Dry the exterior and record the mass of the pycnometer with the sample (m₃).

The density of the sample (ρ_sample) at the given temperature is calculated using the

formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of

water at the experimental temperature.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is measured using a

refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Calibrate the refractometer using a standard sample with a known refractive index (e.g.,

distilled water).

Ensure the prism of the refractometer is clean and dry.

Using a dropper, place a few drops of 2-Fluoroethyl fluoroacetate onto the prism.

Close the prism and allow the sample to reach the desired temperature, typically 20°C, by

circulating water from the constant temperature bath.

Adjust the refractometer to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index from the instrument's scale.

Workflow for Physical Property Analysis
The following diagram illustrates a logical workflow for the experimental characterization of the

physical properties of a liquid organic compound such as 2-Fluoroethyl fluoroacetate.
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Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain High-Purity Sample of 2-Fluoroethyl fluoroacetate

Purification (e.g., Distillation) if necessary

Confirm Identity and Purity (e.g., NMR, GC-MS)

Determine Boiling Point Determine Density Determine Refractive Index Determine Solubility

Compile and Tabulate Data

Perform Error Analysis

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for the experimental determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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